Cas no 374728-77-5 (1-O-Methyl Chlorogenic Acid)

1-O-Methyl Chlorogenic Acid is a methylated derivative of chlorogenic acid, a naturally occurring polyphenolic compound. This modification enhances its stability and bioavailability compared to its parent molecule. The compound exhibits strong antioxidant properties, making it valuable in research applications focused on oxidative stress and metabolic pathways. Its improved lipophilicity due to methylation facilitates better cellular uptake, which is advantageous for in vitro and in vivo studies. Additionally, 1-O-Methyl Chlorogenic Acid serves as a reference standard in analytical chemistry for quality control and method validation in phytochemical research. Its structural specificity also supports investigations into enzyme inhibition and bioactive compound interactions.
1-O-Methyl Chlorogenic Acid structure
1-O-Methyl Chlorogenic Acid structure
Product Name:1-O-Methyl Chlorogenic Acid
CAS No:374728-77-5
MF:C17H20O9
MW:368.335306167603
CID:5558533
PubChem ID:70231239
Update Time:2025-05-27

1-O-Methyl Chlorogenic Acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4,5-dihydroxy-1-methoxy-, (1S,3R,4R,5R)-
    • (1S,3R,4R,5R)-3-[(E)-3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy-4,5-dihydroxy-1-methoxycyclohexane-1-carboxylic acid
    • 374728-77-5
    • SCHEMBL7929293
    • 3-O-caffeoyl-1-methylquinic acid
    • 1-O-Methyl Chlorogenic Acid
    • Inchi: 1S/C17H20O9/c1-25-17(16(23)24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22H,7-8H2,1H3,(H,23,24)/b5-3+/t12-,13-,15-,17+/m1/s1
    • InChI Key: NRRBIAVXVIGMKC-AWOKGZDASA-N
    • SMILES: [C@]1(OC)(C(O)=O)C[C@@H](O)[C@@H](O)[C@H](OC(=O)/C=C/C2=CC=C(O)C(O)=C2)C1

Computed Properties

  • Exact Mass: 368.11073221g/mol
  • Monoisotopic Mass: 368.11073221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 154Ų

1-O-Methyl Chlorogenic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M295418-1mg
1-O-Methyl Chlorogenic Acid
374728-77-5
1mg
$196.00 2023-05-18
TRC
M295418-5mg
1-O-Methyl Chlorogenic Acid
374728-77-5
5mg
$821.00 2023-05-18
TRC
M295418-10mg
1-O-Methyl Chlorogenic Acid
374728-77-5
10mg
$1372.00 2023-05-18
TRC
M295418-25mg
1-O-Methyl Chlorogenic Acid
374728-77-5
25mg
$2870.00 2023-05-18
TRC
M295418-50mg
1-O-Methyl Chlorogenic Acid
374728-77-5
50mg
$5201.00 2023-05-18
TRC
M295418-100mg
1-O-Methyl Chlorogenic Acid
374728-77-5
100mg
$ 11200.00 2023-09-07
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